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Compound of Interest

Compound Name: Methoxychlor

Cat. No.: B150320 Get Quote

Essential guidance for the safe and compliant disposal of methoxychor, ensuring the protection

of personnel and the environment.

Methoxychlor, a synthetic organochlorine pesticide, is classified as a hazardous waste by the

Environmental Protection Agency (EPA).[1] Adherence to stringent disposal protocols is crucial

to mitigate potential environmental contamination and health risks. This document provides a

comprehensive, step-by-step guide for researchers, scientists, and drug development

professionals on the proper disposal procedures for methoxychlor.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure all relevant safety precautions are understood

and implemented.[2] Always consult the Safety Data Sheet (SDS) for specific handling

instructions.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including protective gloves,

clothing, eye protection, and face protection.[2][3] In case of potential dust or aerosol

formation, use a particulate filter respirator.[3]

Ventilation: Handle methoxychlor in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[4]

Spill Management: In the event of a spill, immediately evacuate non-essential personnel

from the area.[5] For small dry spills, use a clean shovel to place the material into a clean,
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dry, and loosely covered container.[6] For liquid spills, absorb the material with sand,

vermiculite, or other non-combustible absorbent material and place it into a sealed container

for disposal.[2][6] Do not use high-pressure water streams to clean up spills.[6] Following

product recovery, flush the area with water.[2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of methoxychlor waste is incineration with

scrubbing.[1][7] For small quantities, landfilling may be an option, but this must be done in

accordance with local regulations.[1][7]

Waste Identification and Segregation:

Identify all waste containing methoxychlor, including pure chemical, contaminated

labware, and personal protective equipment.

Segregate methoxychlor waste from other laboratory waste streams to prevent cross-

contamination.

Containerization:

Place methoxychlor waste into clearly labeled, sealed, and non-reactive containers.[2][8]

Ensure containers are suitable for holding hazardous waste and are in good condition to

prevent leaks or spills.

Regulatory Compliance:

All disposal activities must comply with local, regional, national, and international

regulations.[2]

It is imperative to contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to ensure adherence to all

legal requirements.[5] The waste code for methoxychlor is U247.[2]

Arranging for Disposal:

Do not dispose of methoxychlor down the drain or in the regular trash.[2][4][9]
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Coordinate with a licensed hazardous waste disposal company for the transportation and

final disposal of the chemical waste.

Disposal of Empty Containers:

Empty containers may be returned to the manufacturer for reuse or disposed of in a

designated landfill away from water supplies.[1]

Alternatively, empty containers should be taken to an approved waste handling site for

recycling or disposal.[2] Ensure they are managed in a safe manner.[2]

Quantitative Data Summary
While specific quantitative limits for disposal are determined by regulations, the following table

provides context on the hazard profile of methoxychlor.

Parameter Value Agency

EPA Drinking Water Standard 0.04 ppm EPA

OSHA Permissible Exposure

Limit (PEL)

15 mg/m³ (total dust, 8-hour

TWA)
OSHA

NIOSH Recommended

Exposure Limit (REL)

Potential occupational

carcinogen
NIOSH

ACGIH Threshold Limit Value

(TLV)
10 mg/m³ (8-hour TWA) ACGIH

This table summarizes key regulatory and guideline values for methoxychlor exposure.[10]

[11]

Methoxychlor Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of methoxychlor
waste.
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Caption: Workflow for the proper disposal of methoxychlor waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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